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Compound of Interest

Compound Name: Direct Blue 71

Cat. No.: B1214608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and

is not a substitute for a formal safety data sheet (SDS) or professional safety consultation.

Always refer to the specific SDS provided by the manufacturer and follow all applicable safety

regulations.

Executive Summary
Direct Blue 71 (CAS No. 4399-55-7), a trisazo dye, is utilized in various industrial applications,

including as a dyeing agent for cellulosic fibers, leather, and paper.[1][2] While widely used, a

comprehensive understanding of its health and safety profile is critical for personnel handling

this compound. This guide synthesizes available data on the toxicological properties, handling

procedures, and safety precautions associated with Direct Blue 71. The information presented

is collated from multiple safety data sheets and toxicological resources. A key concern with azo

dyes, including Direct Blue 71, is their potential to metabolize into carcinogenic aromatic

amines.[3][4] Mutagenicity has been reported, although detailed toxicological properties have

not been thoroughly investigated.[5] Therefore, cautious handling and adherence to stringent

safety protocols are imperative.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Direct Blue 71 is presented below.
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Property Value Source

CAS Number 4399-55-7 [5][6]

Molecular Formula C40H23N7Na4O13S4 [5][6]

Molecular Weight 1029.87 g/mol [5][6]

Appearance Blue to black powder [5][7]

Odor Odorless [5]

Solubility Soluble in water [2]

pH 7.5 (for a 1% solution) [5]

Toxicological Information
The toxicological profile of Direct Blue 71 is not exhaustively characterized. However, available

data indicates several potential hazards.[5]

Acute Toxicity
Acute effects may result from inhalation, ingestion, or skin absorption.[5] The material is known

to cause irritation to the eyes, skin, mucous membranes, and upper respiratory tract.[5]

Quantitative LD50 and LC50 data are not consistently available.[5]

Chronic Toxicity and Carcinogenicity
A significant concern for azo dyes is their potential for reductive cleavage to form carcinogenic

aromatic amines.[3][4] While Direct Blue 71 is not listed as a carcinogen by ACGIH, IARC,

NIOSH, NTP, or OSHA, some sources suggest a possible risk of irreversible effects and

potential for carcinogenicity based on its chemical class.[3][5] Specifically, azo dyes based on

benzidine and its derivatives have been associated with bladder cancer in exposed workers.[3]

[4]

Mutagenicity
There are reports of mutagenicity data for Direct Blue 71.[5] Azo dyes containing

phenylenediamine or benzidine moieties are of particular concern, as these can become
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mutagenic.[3] The mechanism is thought to involve N-oxidation of the aromatic amine

metabolites by cytochrome P450 enzymes, leading to reactive species that can alkylate DNA.

[3]

Other Health Effects
Information regarding teratogenicity and neurotoxicity is not currently available.[5]

Hazard Identification and GHS Classification
The GHS classification for Direct Blue 71 is not consistently reported across all sources. While

many reports indicate it does not meet GHS hazard criteria, some sources provide hazard

statements.[7] One source suggests the following hazard statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[8]

Safe Handling and Storage
Strict adherence to safety protocols is essential when working with Direct Blue 71.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5]

Process enclosures or local exhaust ventilation should be used to control airborne levels of the

powder.[5] An eyewash station and safety shower must be readily accessible.[5]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Direct Blue 71:[5][6]

Eye Protection: Chemical safety goggles.

Skin Protection: Appropriate protective gloves and clothing to prevent skin contact.

Respiratory Protection: An approved respirator should be worn, especially when there is a

risk of dust generation.

Handling Procedures
Avoid all personal contact, including inhalation of dust.[3]
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Minimize dust generation and accumulation.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Remove and wash contaminated clothing before reuse.[5]

Storage
Direct Blue 71 should be stored in tightly sealed, light-resistant containers in a cool, dry, and

well-ventilated area.[1][5] It should be stored away from incompatible materials such as strong

oxidizing and reducing agents.[5]

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill, use proper personal protective equipment.[5] Vacuum or sweep up the

material and place it into a suitable disposal container, avoiding the generation of dust.[5]

First Aid
Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5]

Skin Contact: Flush the skin with plenty of soap and water. Get medical aid if irritation

develops or persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[5]

Ingestion: If the victim is conscious, give 2-4 cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[5]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Direct Blue 71 are not

readily available in the public domain. However, standardized assays are typically employed to
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evaluate the mutagenicity and carcinogenicity of azo dyes.

Representative Mutagenicity Assay (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Preparation

Incubation Analysis
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Combine DB71, S9 Mix,
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S9 Metabolic
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No Significant
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Ames Test Workflow for Mutagenicity Assessment.

Azo Dye Metabolism and Carcinogenicity Pathway
The potential carcinogenicity of Direct Blue 71 is linked to its metabolic conversion into

aromatic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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